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Compound of Interest

Compound Name: (1-Hydroxycyclohexyl)acetic acid

Cat. No.: B078544 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(1-Hydroxycyclohexyl)acetic acid (CAS No. 14399-63-4) is a carboxylic acid derivative

featuring a cyclohexane ring substituted with both a hydroxyl and an acetic acid group at the

same carbon atom.[1][2] This bifunctional molecule holds potential as a versatile building block

in organic synthesis and medicinal chemistry. Its structure is of interest for the development of

novel therapeutics and functional materials. This guide provides a comprehensive overview of

its chemical properties, a proposed synthetic route with detailed experimental protocols, and a

general workflow for its biological evaluation.

Core Chemical Properties
While detailed experimental data for (1-Hydroxycyclohexyl)acetic acid is not extensively

available in public literature, its basic chemical and physical properties have been identified.

The compound is known to be a solid at room temperature.[2][3]
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Property Value Source(s)

CAS Number 14399-63-4 [1][2][3][4][5]

Molecular Formula C₈H₁₄O₃ [4]

Molecular Weight 158.19 g/mol [2]

Physical Form Solid [2][3]

IUPAC Name
(1-hydroxycyclohexyl)acetic

acid
[3]

SMILES OC(=O)CC1(O)CCCCC1 [4]

InChI Key
AADJJWDBCQRALD-

UHFFFAOYSA-N
[3]

Melting Point Not available

Boiling Point Not available

pKa Not available

Storage Temperature 2-8°C, Sealed in dry conditions [3]

Safety Information
Hazard Statement Description Source(s)

H315 Causes skin irritation [3]

H319 Causes serious eye irritation [3]

H335 May cause respiratory irritation [3]

Signal Word Warning [3]

Proposed Synthesis and Experimental Protocols
A detailed experimental protocol for the synthesis of (1-Hydroxycyclohexyl)acetic acid is not

readily available in the published literature. However, a plausible and well-established method

for its preparation is the Reformatsky reaction, which involves the reaction of a ketone with an
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α-halo ester in the presence of zinc metal.[6][7][8] This would be followed by the hydrolysis of

the resulting β-hydroxy ester.

Proposed Synthetic Route: A Two-Step Approach
The proposed synthesis involves a two-step process starting from cyclohexanone and an ethyl

haloacetate.
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Step 1: Reformatsky Reaction

Step 2: Ester Hydrolysis

Cyclohexanone

Reflux

Ethyl Bromoacetate Zinc (activated) Anhydrous Toluene

Ethyl 2-(1-hydroxycyclohexyl)acetate

Stirring at Room Temp.

Aqueous NaOH

Aqueous HCl

Acidification to pH ~2

Ethanol

(1-Hydroxycyclohexyl)acetic acid
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Phase 1: In Vitro Screening

Phase 2: Lead Optimization

Phase 3: In Vivo Studies

(1-Hydroxycyclohexyl)acetic acid

Cytotoxicity Assays
(e.g., MTT, LDH)

Target-Based Screening
(e.g., Enzyme Assays, Receptor Binding)

Phenotypic Screening
(e.g., Anti-inflammatory, Antimicrobial)

Hit Identification

Structure-Activity Relationship (SAR) Studies

In Vitro ADME/Tox
(e.g., Microsomal Stability, Permeability)

Lead Candidate Selection

Efficacy in Animal Models

Pharmacokinetics/Pharmacodynamics (PK/PD)

Preliminary Toxicology

Preclinical Candidate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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